Cas no 17556-44-4 (2,2,2-trifluoro-1-(naphthalen-1-yl)ethan-1-ol)

2,2,2-trifluoro-1-(naphthalen-1-yl)ethan-1-ol structure
17556-44-4 structure
Product Name:2,2,2-trifluoro-1-(naphthalen-1-yl)ethan-1-ol
CAS No:17556-44-4
MF:C12H9F3O
MW:226.194473981857
MDL:MFCD16067906
CID:1034319
PubChem ID:10977167
Update Time:2025-04-20

2,2,2-trifluoro-1-(naphthalen-1-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2,2,2-Trifluoro-1-(naphthalen-1-yl)ethanol
    • 2,2,2-trifluoro-1-naphthalen-1-ylethanol
    • 2,2,2-trifluoro-1-(naphthalen-1-yl)ethan-1-ol
    • 1-(1-naphthyl)-2,2,2-trifluoroe-thanol
    • 1-Naphthalenemethanol, alpha-(trifluoromethyl)-
    • C12H9F3O
    • RATZWCVDALBRJG-UHFFFAOYSA-N
    • DB-292077
    • DTXSID00450501
    • SY249789
    • alpha-(Trifluoromethyl)naphthalene-1-methanol
    • AKOS010909336
    • MFCD16067906
    • F72406
    • CS-0270322
    • J-506739
    • SCHEMBL5691047
    • HS-6677
    • 17556-44-4
    • EN300-1929089
    • MDL: MFCD16067906
    • Inchi: 1S/C12H9F3O/c13-12(14,15)11(16)10-7-3-5-8-4-1-2-6-9(8)10/h1-7,11,16H
    • InChI Key: RATZWCVDALBRJG-UHFFFAOYSA-N
    • SMILES: FC(C(C1C=CC=C2C=CC=CC=12)O)(F)F

Computed Properties

  • Exact Mass: 226.06057
  • Monoisotopic Mass: 226.06054939g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23

2,2,2-trifluoro-1-(naphthalen-1-yl)ethan-1-ol Pricemore >>

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Enamine
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Enamine
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Enamine
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Enamine
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